Cas no 1805526-42-4 ((2-Chloro-4-fluoro-5-methylphenyl)(methyl)sulfane)

• Product Name: (2-Chloro-4-fluoro-5-methylphenyl)(methyl)sulfane
• CAS No: 1805526-42-4
• MF: C₈H₈ClFS
• MW: 190.665523529053
• CID: 6793811
• PubChem ID: 130960936
• Update Time: 2024-09-13

(2-Chloro-4-fluoro-5-methylphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (2-Chloro-4-fluoro-5-methylphenyl)(methyl)sulfane
• 1805526-42-4
• MFCD28752226

• Inchi： 1S/C8H8ClFS/c1-5-3-8(11-2)6(9)4-7(5)10/h3-4H,1-2H3
• InChI Key： ARAOXZMYBRUJSN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C)=CC=1SC)F

Computed Properties

• Exact Mass: 190.0019273g/mol
• Monoisotopic Mass: 190.0019273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 25.3Ų